Cas no 50977-88-3 (3-(aminomethyl)-4-chloroaniline)

• Product Name: 3-(aminomethyl)-4-chloroaniline
• CAS No: 50977-88-3
• MF: C₇H₉ClN₂
• MW: 156.612760305405
• MDL: MFCD12964252
• CID: 3374222
• PubChem ID: 82074687
• Update Time: 2025-06-09

3-(aminomethyl)-4-chloroaniline Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 5-AMINO-2-CHLORO-
• 3-(aminomethyl)-4-chloroaniline
• EN300-2009722
• 50977-88-3
• SCHEMBL14907879

• MDL： MFCD12964252
• Inchi： 1S/C7H9ClN2/c8-7-2-1-6(10)3-5(7)4-9/h1-3H,4,9-10H2
• InChI Key： FIZMSPGXGLIMHL-UHFFFAOYSA-N
• SMILES： C1(CN)=CC(N)=CC=C1Cl

Computed Properties

• Exact Mass: 156.0454260Da
• Monoisotopic Mass: 156.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 3-(aminomethyl)-4-chloroaniline

Professional Introduction to Compound with CAS No 50977-88-3 and Product Name 3-(aminomethyl)-4-chloroaniline

Compound with the CAS number 50977-88-3 and the product name 3-(aminomethyl)-4-chloroaniline represents a significant compound in the field of pharmaceutical chemistry. This compound, characterized by its molecular structure containing both an amine and a chloro substituent, has garnered considerable attention due to its versatile applications in synthetic chemistry and medicinal research. The presence of the aminomethyl group and the 4-chloro moiety makes it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The 3-(aminomethyl)-4-chloroaniline molecule is particularly interesting because of its reactivity, which allows for further functionalization through nucleophilic substitution reactions. This property is exploited in the pharmaceutical industry to develop novel drug candidates. The compound's ability to participate in such reactions makes it a crucial building block in the synthesis of more complex molecules, including potential therapeutic agents.

In recent years, there has been a surge in research focused on developing new methodologies for constructing biaryl structures, which are prevalent in many bioactive compounds. The 3-(aminomethyl)-4-chloroaniline serves as an excellent precursor for these constructions due to its dual functionality. Researchers have leveraged this compound to develop efficient cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in forming carbon-carbon bonds essential for drug development.

One of the most compelling applications of 3-(aminomethyl)-4-chloroaniline is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers can develop targeted therapies. The aminomethyl group in 3-(aminomethyl)-4-chloroaniline provides a handle for further derivatization, allowing chemists to create potent kinase inhibitors with high selectivity and efficacy.

Moreover, the 4-chloro substituent on the benzene ring enhances the electrophilicity of the aromatic system, making it more susceptible to nucleophilic attack. This characteristic has been utilized in the development of novel antiviral agents. Recent studies have shown that compounds derived from 3-(aminomethyl)-4-chloroaniline exhibit promising antiviral properties by interfering with viral replication mechanisms. These findings highlight the compound's potential as a lead molecule in antiviral drug discovery.

The pharmaceutical industry has also explored the use of 3-(aminomethyl)-4-chloroaniline in the development of central nervous system (CNS) drugs. The ability to modulate neurotransmitter systems is crucial for treating neurological disorders such as depression, anxiety, and epilepsy. Researchers have synthesized analogs of 3-(aminomethyl)-4-chloroaniline that exhibit inhibitory effects on certain enzymes involved in neurotransmitter metabolism. These studies underscore the compound's significance in CNS drug development.

Another area where 3-(aminomethyl)-4-chloroaniline has shown promise is in oncology research. The compound has been used as a scaffold for developing small-molecule inhibitors that target various cancer-related pathways. For instance, derivatives of 3-(aminomethyl)-4-chloroaniline have been investigated for their ability to inhibit tyrosine kinases, which are often overactive in cancer cells. Preliminary results from preclinical studies indicate that these inhibitors can induce apoptosis and reduce tumor growth, making them attractive candidates for further development.

In conclusion, 3-(aminomethyl)-4-chloroaniline, with its CAS number 50977-88-3, is a versatile compound with significant applications in pharmaceutical chemistry. Its unique structural features enable its use as an intermediate in synthesizing various bioactive molecules, including kinase inhibitors, antiviral agents, CNS drugs, and oncology therapeutics. The ongoing research into this compound underscores its importance as a lead molecule in drug discovery and development.